Cas no 67733-76-0 (1H-Purine, 6-[(2-methylphenyl)methoxy]-)

1H-Purine, 6-[(2-methylphenyl)methoxy]- structure
67733-76-0 structure
Product Name:1H-Purine, 6-[(2-methylphenyl)methoxy]-
CAS No:67733-76-0
MF:C13H12N4O
MW:240.260581970215
CID:387693
PubChem ID:58205213
Update Time:2025-04-19

1H-Purine, 6-[(2-methylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-[(2-methylphenyl)methoxy]-
    • 6-[(2-methylphenyl)methoxy]-7H-purine
    • 6-((2-Methylbenzyl)oxy)-1H-purine
    • 6-[(2-METHYLPHENYL)METHOXY]-1H-PURINE
    • 67733-76-0
    • DTXSID70728941
    • SCHEMBL821502
    • Inchi: 1S/C13H12N4O/c1-9-4-2-3-5-10(9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
    • InChI Key: CDCYPSVZKPSKRI-UHFFFAOYSA-N
    • SMILES: O(C1=C2C(=NC=N1)N=CN2)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 240.10111102g/mol
  • Monoisotopic Mass: 240.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.7Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd